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Compound of Interest

Compound Name:
4-(2,4-dimethylphenyl)-4-

hydroxybutanoic acid

CAS No.: 879059-50-4

Cat. No.: B3162588

Get Quote

Executive Summary
4-(2,4-dimethylphenyl)-4-hydroxybutanoic acid is a gamma-hydroxy acid (

-hydroxy acid) characterized by a butanoic acid backbone substituted at the

-position (C4) with both a hydroxyl group and a 2,4-dimethylphenyl moiety.

It primarily serves as a transient synthetic intermediate or a stable precursor in the formation of

-butyrolactones and pyridazinones. Due to the presence of both a hydroxyl group and a
carboxylic acid within the same molecule, it exhibits complex equilibrium behavior,
spontaneously cyclizing to form 5-(2,4-dimethylphenyl)dihydrofuran-2(3H)-one under acidic or
thermal conditions. In medicinal chemistry, it represents a lipophilic analog of

-hydroxybutyric acid (GHB), potentially exhibiting altered blood-brain barrier permeability and
receptor affinity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3162588#bc-rfq
https://www.benchchem.com/product/b3162588/docs?utm_src=pdf-body#4-2-4-dimethylphenyl-4-hydroxybutanoic-acid-structural-analysis-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3162588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Formula

C

H

O

Molecular Weight 208.25 g/mol

IUPAC Name 4-(2,4-dimethylphenyl)-4-hydroxybutanoic acid

Key Precursor
4-(2,4-dimethylphenyl)-4-oxobutanoic acid (CAS

15880-03-2)

Dominant Isomer
Racemic (R/S) at C4; often isolated as the

lactone.[1][2]

Chemical Structure and Isomerism
Molecular Connectivity
The molecule consists of a lipophilic aromatic domain (2,4-dimethylphenyl) linked to a polar

aliphatic tail.

Aromatic Region: A benzene ring substituted with methyl groups at positions 2 and 4. This

specific substitution pattern (derived from m-xylene) provides steric bulk, influencing the

rotational freedom of the C4-Aryl bond.

Aliphatic Linker: A 3-carbon chain (propionic acid moiety) attached to the benzylic carbon.

Functional Groups: A secondary benzylic alcohol at C4 and a terminal carboxylic acid at C1.

Stereochemistry
The C4 carbon is a chiral center. Synthetic routes typically yield the racemate (RS) unless

asymmetric catalysis is employed.

Prochiral Center: The precursor ketone (C=O) is planar.
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Reduction: Hydride attack occurs with equal probability from the Re or Si face, yielding a

50:50 mixture of enantiomers.

Synthetic Pathways and Protocols
The synthesis of 4-(2,4-dimethylphenyl)-4-hydroxybutanoic acid follows a classic Friedel-

Crafts Acylation followed by Carbonyl Reduction.

Step 1: Friedel-Crafts Acylation (Regioselective)
m-Xylene reacts with succinic anhydride in the presence of a Lewis acid (

) to form the keto-acid intermediate.

Reagents: m-Xylene (1,3-dimethylbenzene), Succinic Anhydride, Aluminum Chloride (

).

Solvent: Dichloromethane (DCM) or Nitrobenzene.

Regioselectivity: The directing effects of the two methyl groups favor electrophilic aromatic

substitution at the 4-position (ortho to one methyl, para to the other), yielding 4-(2,4-

dimethylphenyl)-4-oxobutanoic acid.

Step 2: Selective Reduction
The keto-group is reduced to a secondary alcohol.

Reagent: Sodium Borohydride (

) in aqueous NaOH or Methanol.

Conditions: 0°C to Room Temperature.

Control Point: Stronger reducing agents (e.g.,

) must be avoided to prevent reduction of the carboxylic acid to a primary alcohol (diol
formation).
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Visualization of Synthesis Workflow
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Caption: Synthetic route from m-xylene to the target hydroxy acid, showing the reversible

lactonization pathway.

Physicochemical Properties & Reactivity
The Lactonization Equilibrium
The defining characteristic of

-hydroxy acids is their tendency to undergo intramolecular esterification (cyclization).

Mechanism: The hydroxyl oxygen at C4 attacks the carbonyl carbon of the carboxylic acid

(C1).

Driving Force: Entropy favors the formation of the stable 5-membered furanone ring.

pH Dependence:

Acidic/Neutral (pH < 7): Equilibrium shifts strongly toward the Lactone (neutral, lipophilic).

Basic (pH > 10): Equilibrium shifts toward the Open-Chain Carboxylate Salt (ionic,

hydrophilic).

Experimental Implication: When isolating this compound, acidification of the reaction mixture

often precipitates the lactone, not the free acid. To maintain the open-chain acid form, the

compound is typically stored as a sodium or potassium salt.

Solubility Profile
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Solvent Behavior

Water (Neutral)
Low (Lactone form dominates and is poorly

soluble).

Water (Basic) High (Forms soluble carboxylate salt).

Ethanol/Methanol Soluble.[2][3]

Dichloromethane Soluble (Lactone form).

Analytical Characterization
To validate the identity of 4-(2,4-dimethylphenyl)-4-hydroxybutanoic acid, researchers

should look for specific spectroscopic signatures. Note that spectra often show mixtures of acid

and lactone unless pH is strictly controlled.

Infrared Spectroscopy (IR)
O-H Stretch: Broad band at 3200–3500 cm

(Alcohol + Acid H-bonding).

C=O Stretch (Acid): ~1710 cm

.

C=O Stretch (Lactone): If cyclization occurs, a sharp band appears at ~1770 cm

(

-lactone characteristic).

Nuclear Magnetic Resonance ( H-NMR)
Aromatic Region: Three protons. Two doublets and one singlet (or complex multiplet

depending on resolution) corresponding to the 1,2,4-substitution pattern.

Benzylic Methine (C4-H): A triplet or doublet of doublets at

4.5–5.0 ppm. This shifts downfield if lactonized.
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Methyl Groups: Two distinct singlets around

2.2–2.4 ppm.

Aliphatic Chain: Multiplets for the

and

methylene protons (

1.8–2.5 ppm).

Biological and Pharmaceutical Context
While this specific dimethyl derivative is not a marketed drug, it belongs to a class of 4-aryl-4-

hydroxybutanoic acids investigated for two primary activities:

GHB Receptor Ligands: As a lipophilic analog of

-hydroxybutyric acid (GHB), the addition of the aryl ring facilitates crossing the blood-brain
barrier. Structure-Activity Relationship (SAR) studies suggest that bulky aryl groups at the

-position can modulate affinity for high-affinity GHB binding sites.

NSAID Metabolites: The structural scaffold resembles metabolites of aryl-propionic acid

NSAIDs (e.g., Fenbufen metabolites), where the

-hydroxy acid is an intermediate in the oxidative degradation or metabolic activation of the
parent drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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